![molecular formula C10H10F3NO3 B1604350 3-Amino-3-[2-(trifluoromethoxy)phenyl]propanoic acid CAS No. 773122-83-1](/img/structure/B1604350.png)
3-Amino-3-[2-(trifluoromethoxy)phenyl]propanoic acid
Overview
Description
3-Amino-3-[2-(trifluoromethoxy)phenyl]propanoic acid, also known as 3-ATP, is an organic compound belonging to the class of carboxylic acids. It is a white, crystalline solid with a molecular weight of 250.28 g/mol and a melting point of 288°C. 3-ATP is an important reagent in organic synthesis and has been used in a variety of scientific research applications.
Scientific Research Applications
Renewable Building Blocks in Polymer Science
Phloretic acid, a phenolic compound, is investigated for its use in enhancing the reactivity of molecules towards benzoxazine ring formation, offering an eco-friendly alternative to phenol. This approach allows for the development of materials with suitable thermal and thermo-mechanical properties for diverse applications, highlighting the potential of renewable compounds in creating advanced materials (Trejo-Machin et al., 2017).
Antimicrobial Properties
(Trifluoromethoxy)phenylboronic acids exhibit antimicrobial and antibacterial potency against Escherichia coli and Bacillus cereus, suggesting the utility of trifluoromethoxy compounds in developing new antibacterial agents. The study underscores the importance of substituent position on the phenyl ring in influencing antibacterial activity (Adamczyk-Woźniak et al., 2021).
Advanced Radical Chemistry
Research on monomeric (amino)(carboxy) radicals, featuring carbonyl substituents with varying electron-withdrawing properties, reveals the potential of these compounds in creating stable radical species. Such radicals have implications in organic synthesis and materials science, with certain radicals exhibiting stability in air for extended periods (Mahoney et al., 2015).
Corrosion Inhibition
Amino acid-based imidazolium zwitterions serve as effective corrosion inhibitors for mild steel, highlighting the application of amino acid derivatives in protecting industrial materials. This research not only showcases the high inhibition efficiency of these compounds but also their potential in green chemistry applications (Srivastava et al., 2017).
Properties
IUPAC Name |
3-amino-3-[2-(trifluoromethoxy)phenyl]propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3NO3/c11-10(12,13)17-8-4-2-1-3-6(8)7(14)5-9(15)16/h1-4,7H,5,14H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMUCIBHXELVTMP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(CC(=O)O)N)OC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00640905 | |
Record name | 3-Amino-3-[2-(trifluoromethoxy)phenyl]propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00640905 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
773122-83-1 | |
Record name | β-Amino-2-(trifluoromethoxy)benzenepropanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=773122-83-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Amino-3-[2-(trifluoromethoxy)phenyl]propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00640905 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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